N-[1-[1-(4-fluorophenyl)ethylamino]-3-methyl-1-oxobutan-2-yl]-4-methoxybenzamide

• IUPAC Name: N-[1-[1-(4-fluorophenyl)ethylamino]-3-methyl-1-oxobutan-2-yl]-4-methoxybenzamide
• InChI: InChI=1S/C21H25FN2O3/c1-13(2)19(24-20(25)16-7-11-18(27-4)12-8-16)21(26)23-14(3)15-5-9-17(22)10-6-15/h5-14,19H,1-4H3,(H,23,26)(H,24,25)
• InChI Key: YQOSHSLZFZAJBX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(=O)NC(C)C1=CC=C(C=C1)F)NC(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C21H25FN2O3
• Molecular Weight: 372.4 g/mol

Description

N-[1-[1-(4-fluorophenyl)ethylamino]-3-methyl-1-oxobutan-2-yl]-4-methoxybenzamide, also known as FUB-APINACA, is a synthetic cannabinoid that has gained significant attention in recent years due to its potential therapeutic applications.

Scientific Research Applications

N-[1-[1-(4-fluorophenyl)ethylamino]-3-methyl-1-oxobutan-2-yl]-4-methoxybenzamide has been studied for its potential therapeutic applications in a variety of areas, including pain management, anxiety, and depression. It has also been studied for its potential use as an anti-inflammatory agent and as a treatment for neurodegenerative diseases.

Mechanism of Action

N-[1-[1-(4-fluorophenyl)ethylamino]-3-methyl-1-oxobutan-2-yl]-4-methoxybenzamide acts on the endocannabinoid system, which is involved in a variety of physiological processes, including pain sensation, mood, appetite, and inflammation. It binds to the CB1 and CB2 receptors, which are located throughout the body, and produces its effects by modulating the activity of these receptors.
Biochemical and Physiological Effects:
N-[1-[1-(4-fluorophenyl)ethylamino]-3-methyl-1-oxobutan-2-yl]-4-methoxybenzamide has been shown to produce a variety of biochemical and physiological effects, including analgesia, anti-inflammatory activity, and anxiolytic effects. It has also been shown to produce sedative effects and to have potential antipsychotic properties.

Advantages and Limitations for Lab Experiments

One advantage of using N-[1-[1-(4-fluorophenyl)ethylamino]-3-methyl-1-oxobutan-2-yl]-4-methoxybenzamide in lab experiments is its high potency, which allows for the study of its effects at low concentrations. However, its high potency also presents a limitation, as it can be difficult to control the dose and avoid potential toxicity.

Future Directions

There are several areas of future research that could be pursued with N-[1-[1-(4-fluorophenyl)ethylamino]-3-methyl-1-oxobutan-2-yl]-4-methoxybenzamide. One area of interest is the development of more selective CB1 and CB2 receptor ligands, which could lead to more targeted therapeutic interventions. Another area of interest is the study of the long-term effects of N-[1-[1-(4-fluorophenyl)ethylamino]-3-methyl-1-oxobutan-2-yl]-4-methoxybenzamide on the endocannabinoid system and other physiological processes. Finally, the potential use of N-[1-[1-(4-fluorophenyl)ethylamino]-3-methyl-1-oxobutan-2-yl]-4-methoxybenzamide as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease could be explored further.

Synthesis Methods

N-[1-[1-(4-fluorophenyl)ethylamino]-3-methyl-1-oxobutan-2-yl]-4-methoxybenzamide is synthesized through a multi-step process that involves the reaction of 4-methoxybenzoyl chloride with 1-(4-fluorophenyl)ethylamine to produce the intermediate 1-(4-fluorophenyl)ethyl 4-methoxybenzoate. This intermediate is then reacted with 3-methyl-2-oxobutanoic acid to produce N-[1-[1-(4-fluorophenyl)ethylamino]-3-methyl-1-oxobutan-2-yl]-4-methoxybenzamide.